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Compound of Interest

Compound Name: 3-(Isobutyrylamino)benzoic acid

Cat. No.: B1270547 Get Quote

Essential Safety and Handling Guide for 3-
(Isobutyrylamino)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
(Isobutyrylamino)benzoic acid (CAS No. 28533-44-0). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
3-(Isobutyrylamino)benzoic acid is classified with the following hazards:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

The signal word for this chemical is "Warning".[1] Exposure can result in skin inflammation,

redness, and pain, as well as severe eye damage.[1] Inhalation may lead to irritation of the

lungs and respiratory system.[1]
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To mitigate these risks, the following personal protective equipment is mandatory.

PPE Category Item Specifications & Rationale

Eye and Face Protection
Safety Goggles with Side

Shields or Face Shield

Essential for protecting against

splashes and airborne

particles that can cause

serious eye irritation. Standard

eyeglasses are not a

substitute.[1]

Skin Protection
Chemical-Resistant Gloves

(e.g., Nitrile)

Protects against direct skin

contact.[1] Gloves should be

inspected before use and

changed immediately if

contaminated.

Laboratory Coat

Provides a barrier against

spills and splashes, protecting

personal clothing and skin.[1]

Respiratory Protection
Fume Hood or Local Exhaust

Ventilation

Use in a well-ventilated area is

required to keep airborne

concentrations low and avoid

respiratory irritation.[1]

Handling procedures that may

generate dust should be

performed in a fume hood.

Exposure Limits: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) for 3-
(Isobutyrylamino)benzoic acid have not been established.[1] Therefore, it is crucial to

minimize exposure through the consistent use of the PPE specified above and proper handling

protocols.

Experimental Protocol: Safe Handling and Disposal
This step-by-step guide outlines the procedural workflow for the safe handling of 3-
(Isobutyrylamino)benzoic acid from receipt to disposal.
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1. Preparation and Engineering Controls:

Ensure a chemical fume hood or other local exhaust ventilation is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[2]

Designate a specific area for handling the compound to contain potential spills.

2. Donning Personal Protective Equipment (PPE):

Before handling, put on a laboratory coat, ensuring it is fully buttoned.

Wear chemical-resistant gloves (e.g., nitrile).

Wear chemical safety goggles with side shields. A face shield may be appropriate for

procedures with a high risk of splashing.[1]

3. Handling the Compound:

Perform all manipulations of the solid compound, including weighing and transferring, within

a fume hood to minimize inhalation of dust.[1]

Avoid contact with skin, eyes, and clothing.[1]

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly after handling, even if gloves were worn.[1]

4. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing and wash it before reuse. If skin irritation occurs,

get medical advice.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1]

Spill: Prevent further leakage if safe to do so. Vacuum or sweep up the material and place it

into a suitable, labeled disposal container.[1] Avoid generating dust.

5. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents.[1]

6. Disposal:

Dispose of waste in a designated and approved waste disposal plant.[1]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and

local regulations.[1]

Do not let the product enter drains, other waterways, or soil.[1] Do not reuse empty

containers.[1]

Visualized Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

3-(Isobutyrylamino)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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